Cas no 1390641-19-6 (4-Bromo-6-fluoropyridin-2-amine)

• Product Name: 4-Bromo-6-fluoropyridin-2-amine
• CAS No: 1390641-19-6
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• CID: 4803596
• PubChem ID: 89109760
• Update Time: 2025-10-28

4-Bromo-6-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluoropyridin-2-amine
• 2-Pyridinamine, 4-bromo-6-fluoro-
• 2-Amino-4-bromo-6-fluoropyridine
• MFCD24645729
• 1390641-19-6
• 4-Bromo-6-fluoro-2-pyridinamine
• E71786
• BJNVEINASAHIGF-UHFFFAOYSA-N
• EN300-6759868
• DB-205937
• AS-84658
• CS-0375951
• SCHEMBL13536723
• SY351801

• Inchi： 1S/C5H4BrFN2/c6-3-1-4(7)9-5(8)2-3/h1-2H,(H2,8,9)
• InChI Key： BJNVEINASAHIGF-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)N)F

Computed Properties

• Exact Mass: 189.95419g/mol
• Monoisotopic Mass: 189.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-6-fluoropyridin-2-amine

Professional Introduction to 4-Bromo-6-fluoropyridin-2-amine (CAS No. 1390641-19-6)

4-Bromo-6-fluoropyridin-2-amine is a significant intermediate in the field of pharmaceutical and agrochemical research, characterized by its unique structural and electronic properties. This compound, identified by the chemical abstracts service number CAS No. 1390641-19-6, has garnered considerable attention due to its versatile applications in synthesizing biologically active molecules. The presence of both bromine and fluorine substituents in its pyridine core imparts distinct reactivity, making it a valuable building block for further functionalization.

The synthesis of 4-Bromo-6-fluoropyridin-2-amine typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. The bromination at the 4-position and fluorination at the 6-position are critical steps that determine the compound's reactivity and utility. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity, ensuring its suitability for downstream applications.

In recent years, 4-Bromo-6-fluoropyridin-2-amine has been extensively studied for its role in developing novel therapeutic agents. Its pyridine scaffold is a common motif in many drugs, offering a privileged structure that enhances binding affinity to biological targets. For instance, research has highlighted its potential in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amine group at the 2-position provides a handle for further derivatization, allowing chemists to tailor the molecule's properties for specific biological activities.

One of the most compelling aspects of 4-Bromo-6-fluoropyridin-2-amine is its ability to serve as a precursor for heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their diverse biological effects and structural stability. Studies have demonstrated its use in constructing complex scaffolds by incorporating additional nitrogen or oxygen atoms into the pyridine ring. This flexibility has led to the discovery of several lead compounds with promising pharmacological profiles.

The fluorine atom in 4-Bromo-6-fluoropyridin-2-amine plays a pivotal role in modulating drug properties such as metabolic stability and bioavailability. Fluorinated aromatic compounds are known to exhibit enhanced binding interactions with enzymes and receptors, often leading to improved drug efficacy. Recent advances in computational chemistry have enabled researchers to predict the impact of fluorine substitution on molecular behavior, facilitating the rational design of next-generation therapeutics.

The bromine substituent at the 4-position offers another layer of reactivity, allowing for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These transformations have been leveraged to introduce various functional groups, including carboxylic acids, alcohols, and ethers, expanding the compound's utility in drug discovery programs. The ability to selectively modify different parts of the molecule makes 4-Bromo-6-fluoropyridin-2-amine an indispensable tool for medicinal chemists.

In addition to pharmaceutical applications, 4-Bromo-6-fluoropyridin-2-amine has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific enzymes or receptors in pests. By modulating the substituents on the pyridine ring, researchers can fine-tune the compound's selectivity and potency, minimizing environmental impact while maximizing efficacy.

The growing interest in green chemistry has also influenced the synthesis of 4-Bromo-6-fluoropyridin-2-amine. Efforts are underway to develop more sustainable methodologies that reduce waste and energy consumption. Catalytic processes and solvent-free reactions have been explored as alternatives to traditional synthetic routes, aligning with global initiatives to promote sustainable practices in chemical manufacturing.

The future prospects of 4-Bromo-6-fluoropyridin-2-amine are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of molecular interactions deepens, this compound is expected to play an even greater role in drug discovery and material science. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.